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Compound of Interest

Compound Name: 5-Bromo-1-ethylpyridin-2(1H)-one

Cat. No.: B1340731

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, a proposed
synthetic route, and potential applications of 5-Bromo-1-ethylpyridin-2(1H)-one. Due to the
limited availability of specific experimental data for this compound in public literature, this guide
also includes comparative data from closely related analogues to provide a predictive context
for its physicochemical properties and reactivity.

Core Chemical Properties

5-Bromo-1-ethylpyridin-2(1H)-one is a halogenated pyridone derivative. Its core structure is a
pyridine ring substituted with a bromine atom, an N-ethyl group, and a carbonyl group. The
general information for this compound is summarized below.

Property Value Reference
CAS Number 63785-87-5 [11[2]
Molecular Formula C7HsBrNO [1]
Molecular Weight 202.05 g/mol [1][2]
Canonical SMILES CCN1C=C(C=CC1=0)Br [1]

Purity (Typical) >96% [1]

Storage Conditions Store at room temperature [1]
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Physicochemical Data of Analogues

Specific experimental data for the melting and boiling points of 5-Bromo-1-ethylpyridin-2(1H)-
one are not readily available. However, data from its immediate precursor and its N-methyl
analogue provide a valuable reference for estimating these properties.

Molecular ] -
Molecular . Melting Boiling
Compound Weight ( . . Appearance
Formula Point (°C) Point (°C)
g/mol )
5-Bromo- White to light
2(1H)- Not orange
. CsH4BrNO 174.00 180 - 183 .
pyridone applicable powder/cryst
(Precursor) al
5-Bromo-1- White to
methylpyridin ellow to
iRy 157°C/12 Y
-2(1H)-one CeHeBrNO 188.02 59 - 65 orange
mmHg
(N-Methyl powder to
Analogue) crystal

Data sourced from references|3].

Experimental Protocols

While a specific published synthesis for 5-Bromo-1-ethylpyridin-2(1H)-one is not available, a
standard and reliable protocol can be proposed based on well-established methods for the N-
alkylation of pyridones.[4][5][6]

Proposed Synthesis: N-Ethylation of 5-Bromo-2(1H)-
pyridone

The most direct route to synthesize 5-Bromo-1-ethylpyridin-2(1H)-one is via the N-alkylation
of its precursor, 5-Bromo-2(1H)-pyridone, using an ethylating agent in the presence of a
suitable base. The reaction selectively targets the nitrogen atom over the exocyclic oxygen, a
common challenge in pyridone chemistry that can be controlled by selecting appropriate
reaction conditions.[4][6]
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Reaction Scheme:

5-Bromo-1-ethylpyridin-2(1H)-one
(Building Block)

Chemical Derivatization
(e.g., Cross-Coupling)

Pharmaceuticals Agrochemicals Material Science
(e.g., Anti-inflammatory, Antimicrobial) (e.g., Crop Protection Agents) (e.g., Novel Polymers)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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